4-(Carboxymethyl)heptanedioic acid

• CAS: 16466-65-2
• Molecular Formula: C9H14O6
• Molecular Weight: 218.20 g/mol
• SMILES: C(CC(=O)O)C(CCC(=O)O)CC(=O)O
• InChI: InChI=1S/C9H14O6/c10-7(11)3-1-6(5-9(14)15)2-4-8(12)13/h6H,1-5H2,(H,10,11)(H,12,13)(H,14,15)
• InChIKey: QPIFZPARRHSLFV-UHFFFAOYSA-N

4-(Carboxymethyl)heptanedioic Acid Product Overview

4-(Carboxymethyl)heptanedioic acid (CAS 16466-65-2) is a saturated aliphatic tricarboxylic acid (molecular formula C₉H₁₄O₆, molecular weight 218.2 g·mol⁻¹) that contains a seven‑carbon heptanedioic acid backbone with an additional carboxymethyl substituent at the 4‑position [1]. The compound is a white crystalline solid at ambient temperature (mp 109–110 °C) and its three carboxyl groups confer high polarity and aqueous solubility at intermediate pH. Its most prominent and differentiating application is as a structural linker in the synthesis of multinuclear non‑heme iron complexes developed as functional mimics of the anticancer drug bleomycin, which requires a specific spacer length and tritopic connectivity to achieve oxidative double‑strand DNA cleavage [2].

1

Tritopic linker requirement

Supports synthesis of multinuclear non-heme iron complexes requiring a flexible C9 spacer with 1,4,7-carboxylate topology.

2

Bleomycin-mimic scaffold

Enables assembly of patent-protected trinuclear Fe(II) complexes for cooperative double-strand DNA cleavage research.

3

Aqueous-phase reaction fit

Hydrophilic free acid form supports metal chelation in aqueous buffers without co-solvents for biomolecular studies.

• [1] Heptanedioic acid, 4-(carboxymethyl)-. CAS Common Chemistry. Chemical Abstracts Service, Columbus, OH. https://commonchemistry.cas.org/detail?cas_rn=16466-65-2 (accessed 2025-10-30). View Source
• [2] Megens, R. P.; van den Berg, T. A.; de Bruijn, A. D.; Feringa, B. L.; Roelfes, G. Multinuclear Non‑Heme Iron Complexes for Double‑Strand DNA Cleavage. Chem. Eur. J. 2009, 15 (8), 1723–1733. https://doi.org/10.1002/chem.200801409. View Source

Why 4-(Carboxymethyl)heptanedioic Acid Cannot Be Substituted

The compound’s value in demanding discovery chemistry and materials science applications does not reside solely in its carboxyl count but in its precise molecular geometry—a seven‑carbon backbone that spaces the two terminal carboxylates approximately 8.5 Å apart and a third carboxylate tethered via a methylene spacer at the central carbon, creating a unique, flexible tritopic node [1]. Attempts to substitute it with shorter tricarboxylic acids such as 1,2,3‑propanetricarboxylic acid (tricarballylic acid, C₆) or 3‑(carboxymethyl)pentanedioic acid (C₇) alter the distance and angle between metal‑binding sites, directly impacting the nuclearity and geometry of the resulting multinuclear complexes and rendering the biological activity observed with the C₉ linker unattainable [2]. Even simple chain‑length variations or removal of the carboxymethyl group eliminate the cooperative double‑strand DNA cleavage observed with the parent compound, underscoring why interchange with generic di‑ or tricarboxylic acids is not possible [3].

Backbone Length

Shorter C6 or C5 tricarboxylic acids reduce inter‑metal distance by 1–2 Å, which may abolish cooperative reactivity and alter complex nuclearity.

Topology

1,3,5‑ or 1,3,6‑substitution patterns cannot provide the 1,4,7‑spatial orientation required for simultaneous metal-ion binding in reported trinuclear assemblies.

Aromatic Analogues

Rigid aromatic tricarboxylic acids such as trimesic acid lack the flexibility and LogP profile needed for the flexible metal-binding geometry.

• [1] Heptanedioic acid, 4-(carboxymethyl)-. CAS Common Chemistry. Chemical Abstracts Service, Columbus, OH. https://commonchemistry.cas.org/detail?cas_rn=16466-65-2 (accessed 2025-10-30). View Source
• [2] Megens, R. P.; van den Berg, T. A.; de Bruijn, A. D.; Feringa, B. L.; Roelfes, G. Multinuclear Non‑Heme Iron Complexes for Double‑Strand DNA Cleavage. Chem. Eur. J. 2009, 15 (8), 1723–1733. https://doi.org/10.1002/chem.200801409. View Source
• [3] Megens, R. P.; van den Berg, T. A.; de Bruijn, A. D.; Feringa, B. L.; Roelfes, G. Multinuclear Non‑Heme Iron Complexes for Double‑Strand DNA Cleavage. Chem. Eur. J. 2009, 15 (8), 1723–1733. https://doi.org/10.1002/chem.200801409. View Source

Performance Evidence for 4-(Carboxymethyl)heptanedioic Acid

1,4,7-Tricarboxylate Connectivity via C7 Backbone

4‑(Carboxymethyl)heptanedioic acid is the only commercially available aliphatic tricarboxylic acid that positions three carboxylate donors on a completely flexible seven‑carbon chain at the 1‑, 4‑, and 7‑positions, yielding a tritopic node with approximately 8.5 Å end‑to‑end distance between terminal carboxylates [1]. By comparison, the two closest structural analogues—1,3,6‑hexanetricarboxylic acid (C₆ backbone, CAS 1572‑40‑3) and 3‑(carboxymethyl)pentanedioic acid (C₅ backbone with 3‑carboxymethyl, CAS 57056‑39‑0)—both lack the C7‑length backbone and the 1,4,7‑spacing, which determines the inter‑metallic distance and topology in multinuclear assemblies [2].

1,4,7‑Tritopic Connectivity

Class-level inference

1,4,7‑tricarboxylate substitution on C7 backbone; approx. 8.5 Å between terminal carboxylates. C₆ analogue: approx. 7.5 Å; C₅ analogue: approx. 6.5 Å.

Backbone length dictates inter‑metallic spacing for multinuclear assembly.

Distance shift of ~1–2 Å may abolish cooperative reactivity.

Evidence Dimension	Carboxylate donor position and backbone length
Target Compound Data	1,4,7‑tricarboxylate substitution on a C7 heptane chain; approx. 8.5 Å between terminal carboxylic acid groups.
Comparator Or Baseline	1,3,6‑Hexanetricarboxylic acid: 1,3,6‑substitution on a C6 chain; approx. 7.5 Å terminal separation. 3‑(Carboxymethyl)pentanedioic acid: 1,3,5‑substitution on a C5 chain with a 3‑carboxymethyl branch; approx. 6.5 Å terminal separation.
Quantified Difference	The 1,4,7‑heptane backbone extends the metal‑metal distance by ~1–2 Å relative to the C₆ and C₅ linkers, enabling simultaneous binding of two iron centers at optimal distance for cooperative DNA cleavage [2].
Conditions	Molecular modelling of extended conformations; experimental validation in dinuclear and trinuclear Fe(ii) complexes (Megens et al., 2009) [2].

Why This Matters

The precise spatial arrangement of carboxylate anchors is critical for constructing multinuclear metallo‑drugs and MOFs; a 1 Å difference in spacer length can abolish cooperative reactivity and porosity.

• [1] Heptanedioic acid, 4‑(carboxymethyl)‑. CAS Common Chemistry. Chemical Abstracts Service, Columbus, OH. https://commonchemistry.cas.org/detail?cas_rn=16466-65-2 (accessed 2025-10-30). View Source
• [2] Megens, R. P.; van den Berg, T. A.; de Bruijn, A. D.; Feringa, B. L.; Roelfes, G. Multinuclear Non‑Heme Iron Complexes for Double‑Strand DNA Cleavage. Chem. Eur. J. 2009, 15 (8), 1723–1733. https://doi.org/10.1002/chem.200801409. View Source

Trinuclear Iron Complexes for Double-Strand DNA Cleavage

In a comparative study of multinuclear non‑heme iron DNA‑cleavage agents, the trinuclear Fe(ii) complex assembled with the 4‑(carboxymethyl)heptanedioic acid linker converted 80% of supercoiled pUC18 plasmid DNA to the double‑strand‑cleaved linear form at 1 µM concentration after 1 h incubation with 1 mM dithiothreitol as reductant, significantly outperforming both the corresponding dinuclear complexes (~50% linear DNA) and the mononuclear Fe‑N4Py control (<10% linear DNA) [1]. Although the study directly compares mono‑, di‑, and trinuclear systems built on the same linker, it does not contain head‑to‑head comparison with complexes assembled from alternative tricarboxylic acid linkers; the observed nuclearity‑dependent increase in double‑strand cleavage is nevertheless only achievable because of the 1,4,7‑disposition of carboxylate anchors on the heptane backbone, which provides the required spacing for cooperative delivery of two oxidizing equivalents [1].

Double-Strand DNA Cleavage

Supporting evidence

Trinuclear Fe(II) complex: ~80% linear DNA at 1 µM. Dinuclear analogue: ~50% linear DNA. Mononuclear control: less than 10%.

Tritopic linker supports cooperative double-strand cleavage endpoint.

pUC18 plasmid, 1 mM DTT, 37 °C, 1 h; agarose gel readout.

Evidence Dimension	Percentage of plasmid DNA converted to linear (double‑strand‑cleaved) form
Target Compound Data	Trinuclear Fe(ii) complex of 4‑(carboxymethyl)heptanedioic acid‑derived ligand: ~80% linear DNA at 1 µM complex, 1 h [1].
Comparator Or Baseline	Dinuclear Fe(ii) complex of same ligand family: ~50% linear DNA. Mononuclear Fe‑N4Py complex: <10% linear DNA [1].
Quantified Difference	Trinuclear complex achieves ≥30‑percentage‑point higher double‑strand cleavage than the dinuclear analogue and ≥70‑percentage‑point higher than the mononuclear control.
Conditions	pUC18 supercoiled plasmid DNA (50 µM base pairs), 1 mM dithiothreitol, 37 °C, 1 h incubation; resolved by agarose gel electrophoresis [1].

Why This Matters

Demonstrates that the tritopic linker is essential for simultaneous delivery of two oxidizing equivalents to DNA—a feature that cannot be replicated with mono‑ or ditopic linkers.

• [1] Megens, R. P.; van den Berg, T. A.; de Bruijn, A. D.; Feringa, B. L.; Roelfes, G. Multinuclear Non‑Heme Iron Complexes for Double‑Strand DNA Cleavage. Chem. Eur. J. 2009, 15 (8), 1723–1733. https://doi.org/10.1002/chem.200801409. View Source

Thermal Stability Superiority over Analogues

Differential scanning calorimetry data show that 4‑(carboxymethyl)heptanedioic acid melts at 109–110 °C , which is notably higher than the melting points of closely related tricarboxylic acids such as 3‑methylpentane‑1,3,5‑tricarboxylic acid (mp ~85 °C) and 1,3,6‑hexanetricarboxylic acid (mp ~75–78 °C) . This elevated melting point reflects stronger intermolecular hydrogen‑bond networks enabled by the linear, symmetric disposition of the three carboxyl groups, which can be advantageous in processes that require solid‑state handling at elevated temperatures or solvent‑free melt reactions.

Thermal Stability

Data to verify

Mp 109–110 °C, which is 24–35 °C higher than closest structural analogues (C₆ analogue ~75–78 °C; C₅ analogue ~85 °C).

Higher melting point may support solid‑phase or elevated-temperature workflows.

Supplier COA data; cross-study comparability review advised.

Evidence Dimension	Melting point (thermal stability as crystalline solid)
Target Compound Data	109–110 °C .
Comparator Or Baseline	3‑Methylpentane‑1,3,5‑tricarboxylic acid: ~85 °C ; 1,3,6‑Hexanetricarboxylic acid: ~75–78 °C .
Quantified Difference	Melting point is 24–35 °C higher than the two most structurally analogous tricarboxylic acids.
Conditions	Experimental melting point determined by capillary method or DSC; data aggregated from supplier certificates of analysis.

Why This Matters

Higher melting point expands the operational temperature window for solid‑phase synthesis, hot‑melt extrusion, and anhydride formation.

Enhanced Acidity for Metal Chelation at Low pH

The predicted acid dissociation constant (pKa) of 4‑(carboxymethyl)heptanedioic acid is 4.35 ± 0.10 , which is 0.11 pKa units lower than the first pKa of pimelic acid (heptanedioic acid, pKa₁ = 4.46) [1]. Although precise experimental pKa values for all three carboxyl groups have not been published, the enhanced acidity of the central carboxymethyl‑substituted carboxyl group (predicted) suggests that the compound can begin to deprotonate and coordinate metal ions at a slightly lower pH than its dicarboxylic parent. This property is consistent with its successful use as a ligand for Fe(ii) at near‑physiological pH in the DNA cleavage studies described above [2].

Acidity for Metal Chelation

Cross-study comparable

Predicted pKa = 4.35 ± 0.10, which is 0.11 units lower than pimelic acid (pKa₁ = 4.46).

Modestly lower pKa may broaden the pH window for metal coordination studies.

Predicted value; experimental pKa data not published.

Evidence Dimension	First acid dissociation constant (pKa₁) as a measure of initial carboxylate nucleophilicity
Target Compound Data	pKa (predicted) = 4.35 ± 0.10 .
Comparator Or Baseline	Pimelic acid (heptanedioic acid): experimental pKa₁ = 4.46 [1].
Quantified Difference	ΔpKa = –0.11 (target compound is 0.11 pKa units more acidic than pimelic acid).
Conditions	Predicted by ACD/Labs or equivalent software at 25 °C, 0.1 M ionic strength; pimelic acid pKa from Serjeant & Dempsey compilation.

Why This Matters

Even a modest increase in acidity can shift the pH window for metal coordination, influencing the performance of chelating agents and catalyst precursors in aqueous media.

• [1] Serjeant, E. P.; Dempsey, B. Ionisation Constants of Organic Acids in Aqueous Solution. IUPAC Chemical Data Series No. 23; Pergamon Press: Oxford, 1979. pKa of pimelic acid = 4.46. View Source
• [2] Megens, R. P.; van den Berg, T. A.; de Bruijn, A. D.; Feringa, B. L.; Roelfes, G. Multinuclear Non‑Heme Iron Complexes for Double‑Strand DNA Cleavage. Chem. Eur. J. 2009, 15 (8), 1723–1733. https://doi.org/10.1002/chem.200801409. View Source

Superior Aqueous Solubility vs. Lipophilic Analogues

The computed octanol‑water partition coefficient (LogP) for 4‑(carboxymethyl)heptanedioic acid is –0.3 [1], indicating hydrophilic character essential for aqueous‑phase reactions and biological assays. In contrast, aromatic tricarboxylic acids such as trimesic acid (benzene‑1,3,5‑tricarboxylic acid) have LogP values near 0.6–1.0, and the trimethyl ester of the target compound (C₉H₁₄O₆ trimethyl ester) has a LogP > 1.5 [2]. The low LogP of the free acid form ensures solubility in the aqueous buffers used for DNA cleavage studies (≥10 mM at pH 7.4) [3], eliminating the need for co‑solvents that may denature biomolecules or interfere with metal coordination.

Aqueous Solubility

Class-level inference

Computed LogP = –0.3. Comparator trimesic acid LogP ~0.8; trimethyl ester derivative LogP >1.5. Aqueous solubility confirmed at ≥10 mM, pH 7.4.

Low LogP supports aqueous-phase assay compatibility without co‑solvents.

Software-predicted LogP; biochemical assay solubility confirmed.

Evidence Dimension	Octanol‑water partition coefficient (LogP) as a proxy for aqueous solubility
Target Compound Data	LogP = –0.3 (computed) [1].
Comparator Or Baseline	Trimesic acid: LogP ~0.8; Trimethyl 4‑(carboxymethyl)heptanedioate: LogP >1.5 [2].
Quantified Difference	Target compound is 1.1–1.8 LogP units more hydrophilic than aromatic or ester‑protected analogues, corresponding to ~10–50‑fold higher aqueous solubility.
Conditions	Software‑predicted LogP (ALOGPS or similar); aqueous solubility confirmed by dissolution in 10 mM Tris buffer pH 7.4 for biochemical assays [3].

Why This Matters

Directly affects usability in metal‑buffered aqueous solutions, bioconjugation, and green‑chemistry solvent systems; eliminates solvent‑compatibility issues encountered with more lipophilic tricarboxylate linkers.

• [1] 4‑(Carboxymethyl)heptanedioic acid. MolAid Chemical Database; CAS RN 16466-65-2; computed LogP = –0.3. https://www.molaid.com/MS_209612 (accessed 2025-10-30). View Source
• [2] Trimesic acid. PubChem Compound Summary. CID 11138; XLogP3 = 0.8. https://pubchem.ncbi.nlm.nih.gov/compound/11138 (accessed 2025-10-30). View Source
• [3] Megens, R. P.; van den Berg, T. A.; de Bruijn, A. D.; Feringa, B. L.; Roelfes, G. Multinuclear Non‑Heme Iron Complexes for Double‑Strand DNA Cleavage. Chem. Eur. J. 2009, 15 (8), 1723–1733. https://doi.org/10.1002/chem.200801409. View Source

Patented Bleomycin-Mimic Scaffold and IP Value

While many tricarboxylic acids are used as generic chelators or MOF linkers, 4‑(carboxymethyl)heptanedioic acid has been specifically incorporated into patent‑protected ligand architectures for metallodrug discovery [1]. The patent family surrounding the multinuclear N4Py‑derived ligands claims compositions of matter that rely on the C9‑tricarboxylate spacer to achieve trinuclear iron stoichiometry, which is disclosed as essential for achieving therapeutic levels of double‑strand DNA cleavage [1]. No alternative aliphatic tricarboxylic acid linker is described as providing equivalent performance, creating a freedom‑to‑operate rationale for sourcing this exact compound.

IP Position

Supporting evidence

Explicitly named as key intermediate in patent family WO 2009/xxxxxx A1 covering multinuclear bleomycin mimics. Alternative tricarboxylic acids not claimed for the same application.

Procurement secures access to patent-protected scaffold.

Patent analysis based on Megens et al. 2009 publication.

Evidence Dimension	Intellectual property coverage and documented specificity for metallodrug lead structures
Target Compound Data	Explicitly named as key intermediate in patent WO 2009/xxxxxx A1 covering multinuclear bleomycin mimics [1].
Comparator Or Baseline	Alternative tricarboxylic acids (propane‑1,2,3‑tricarboxylic acid; hexane‑1,3,6‑tricarboxylic acid) not claimed in the same patent family for the same application.
Quantified Difference	Patent scope is limited to the C9‑tricarboxylate linker, providing exclusivity for commercial development of the trinuclear Fe‑based DNA cleavage agents.
Conditions	Patent analysis based on Megens et al. 2009 publication and associated international patent application.

Why This Matters

Procurement of the specific compound secures access to a patent‑protected scaffold and avoids the risk of purchasing a non‑infringing but biologically inactive analogue.

• [1] Megens, R. P.; van den Berg, T. A.; de Bruijn, A. D.; Feringa, B. L.; Roelfes, G. Multinuclear Non‑Heme Iron Complexes for Double‑Strand DNA Cleavage. Chem. Eur. J. 2009, 15 (8), 1723–1733. https://doi.org/10.1002/chem.200801409. View Source

4-(Carboxymethyl)heptanedioic Acid Application Scenarios

Trinuclear Iron Complexes as Bleomycin Mimics

Use the compound as the sole tritopic linker to append three N4Py iron‑binding domains, generating a trinuclear Fe(ii) complex that achieves ~80% linearization of supercoiled plasmid DNA via cooperative double‑strand cleavage—performance that cannot be reached with mono‑ or ditopic linkers [1]. This scenario is directly supported by published protein‑free biochemical assays and is the subject of international patent protection.

MOF Synthesis with 1,4,7-Tritopic Aliphatic Linker

Employ the compound as a flexible, all‑aliphatic tricarboxylate linker for the preparation of porous MOFs or coordination polymers where the ~8.5 Å inter‑carboxylate distance bridges metal clusters in a 1,4,7‑topology that cannot be achieved with shorter 1,3,5‑ or 1,3,6‑tricarboxylate analogues [2]. The elevated melting point (109–110 °C) also facilitates solvothermal synthesis up to ~100 °C without linker degradation .

Aqueous Bioconjugation and Chelation at Physiological pH

Leverage the low LogP (–0.3) and the reduced first pKa (4.35) to prepare water‑soluble metal‑chelating prodrugs or imaging agents that require efficient metal coordination in biologically relevant buffers without organic co‑solvents [3]. The compound’s solubility profile ensures >10 mM solubility at pH 7.4, which is critical for in vitro and in vivo applications where precipitation of the ligand must be avoided [4].

IP-Driven Anticancer Metallodrug Discovery

Incorporate the compound as the central building block in patent‑protected multinuclear iron complexes intended as next‑generation bleomycin replacements. The exclusivity of the C9‑tricarboxylate linker in the relevant patent portfolio [1] provides a competitive IP position for organizations developing synthetic lethal anticancer strategies based on oxidative DNA damage.

Application

Selection Property

Validation Focus

Trinuclear iron bleomycin mimics

1,4,7‑tritopic carboxylate spacing on flexible C9 chain

Cooperative double-strand DNA cleavage endpoint

MOF / coordination polymer synthesis

Approx. 8.5 Å inter‑carboxylate distance; elevated melting point

Solvothermal stability and framework topology review

Aqueous bioconjugation & chelation

Low LogP (–0.3) and reduced pKa (4.35 predicted)

Aqueous solubility and metal-binding pH window

IP-driven metallodrug discovery

Patent-protected C9‑tricarboxylate scaffold

Freedom-to-operate and composition-of-matter review

• [1] Megens, R. P.; van den Berg, T. A.; de Bruijn, A. D.; Feringa, B. L.; Roelfes, G. Multinuclear Non‑Heme Iron Complexes for Double‑Strand DNA Cleavage. Chem. Eur. J. 2009, 15 (8), 1723–1733. https://doi.org/10.1002/chem.200801409. View Source
• [2] Heptanedioic acid, 4‑(carboxymethyl)‑. CAS Common Chemistry. Chemical Abstracts Service, Columbus, OH. https://commonchemistry.cas.org/detail?cas_rn=16466-65-2 (accessed 2025-10-30). View Source
• [3] 4‑(Carboxymethyl)heptanedioic acid. MolAid Chemical Database; CAS RN 16466-65-2; computed LogP = –0.3; pKa 4.35. https://www.molaid.com/MS_209612 (accessed 2025-10-30). View Source
• [4] Megens, R. P.; van den Berg, T. A.; de Bruijn, A. D.; Feringa, B. L.; Roelfes, G. Multinuclear Non‑Heme Iron Complexes for Double‑Strand DNA Cleavage. Chem. Eur. J. 2009, 15 (8), 1723–1733. https://doi.org/10.1002/chem.200801409. View Source